Cas no 919862-88-7 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide
• CAS No: 919862-88-7
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 5495347
• Update Time: 2025-10-28

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxochromen-4-yl)acetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide

• Inchi： 1S/C20H17NO6/c1-24-14-3-4-15-12(9-20(23)27-17(15)11-14)8-19(22)21-13-2-5-16-18(10-13)26-7-6-25-16/h2-5,9-11H,6-8H2,1H3,(H,21,22)
• InChI Key： ZEFGOVCWQUMXEF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CC1C2=C(OC(=O)C=1)C=C(OC)C=C2

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide (CAS No. 919862-88-7): A Comprehensive Overview

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide (CAS No. 919862-88-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of chromone and benzodioxine, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide consists of a chromone moiety linked to a benzodioxine ring through an acetamide linker. The chromone scaffold is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The benzodioxine ring, on the other hand, is often associated with central nervous system (CNS) activity and has been used in the development of drugs targeting neurological disorders.

Recent studies have highlighted the potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. A study published in Cancer Letters reported that this compound effectively inhibited the growth of human breast cancer cells both in vitro and in vivo. These findings suggest that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methoxy-2-oxo-2H-chromen-4-y l)acetamide may have therapeutic potential in the treatment of various types of cancer.

In addition to its anti-inflammatory and anticancer properties, N-(2,3-dihydro-1,4-benzodioxin -6 - yl ) - 2 - ( 7 - methoxy - 2 - oxo - 2 H - chromen - 4 - yl ) acetamide has also shown promise in neuroprotective applications. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 2 - ( 7 - methoxy - 2 - oxo - 2 H - chromen - 4 - yl ) acetamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, it has been found to exhibit low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, N-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 2 -(7-methoxy – oxo – H – chromen – yl ) acetamide (CAS No. 919862–88–7) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.